Cas no 2229420-38-4 ((3-methyl-2-nitrophenyl)methanesulfonamide)

• Product Name: (3-methyl-2-nitrophenyl)methanesulfonamide
• CAS No: 2229420-38-4
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• CID: 5894507
• PubChem ID: 165672445
• Update Time: 2025-05-26

(3-methyl-2-nitrophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3-methyl-2-nitrophenyl)methanesulfonamide
• EN300-1990159
• 2229420-38-4

• Inchi： 1S/C8H10N2O4S/c1-6-3-2-4-7(5-15(9,13)14)8(6)10(11)12/h2-4H,5H2,1H3,(H2,9,13,14)
• InChI Key： GAYJGNOMKURBJI-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 230.03612798g/mol
• Monoisotopic Mass: 230.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 114Ų

Additional information on (3-methyl-2-nitrophenyl)methanesulfonamide

The Compound CAS No. 2229420-38-4: (3-Methyl-2-Nitrophenyl)Methanesulfonamide

(3-Methyl-2-Nitrophenyl)Methanesulfonamide, identified by the CAS number 2229420-38-4, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a methanesulfonamide group with a substituted phenyl ring. The presence of both methyl and nitro substituents on the aromatic ring introduces interesting electronic and steric properties, making it a valuable compound for various applications.

The synthesis of (3-Methyl-2-Nitrophenyl)Methanesulfonamide typically involves a multi-step process, often starting with the preparation of the corresponding phenol derivative. The nitration step is critical in introducing the nitro group at the 2-position of the phenyl ring, while the methylation occurs at the 3-position. Subsequent sulfonation and amidation steps are then carried out to introduce the methanesulfonamide group. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for research and industrial applications.

One of the most notable applications of this compound is in drug discovery. The nitro group on the phenyl ring acts as an electron-withdrawing substituent, which can enhance the bioavailability and pharmacokinetic properties of potential drug candidates. Recent studies have explored its use as a lead compound in developing new therapies for neurodegenerative diseases, where its ability to modulate specific receptor activities has shown promising results.

In addition to its pharmaceutical applications, (3-Methyl-2-Nitrophenyl)Methanesulfonamide has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. Researchers have reported that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical stability.

The environmental impact of this compound has also been a subject of recent investigations. Studies have shown that under certain conditions, it undergoes rapid degradation in aqueous environments, reducing its potential as an environmental contaminant. This finding is particularly important for industries involved in large-scale production or handling of this compound.

In conclusion, (3-Methyl-2-Nitrophenyl)Methanesulfonamide (CAS No. 2229420-38-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial processes. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing scientific and technological frontiers.